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For Researchers, Scientists, and Drug Development Professionals

Introduction
MS143 is a coating system utilizing a low molecular weight polytetrafluoroethylene (PTFE)

fluoropolymer.[1] This guide provides a comprehensive overview of its chemical properties,

tailored for professionals in research, scientific, and drug development fields where inert, non-

contaminating surfaces are critical. The information presented herein combines specific data on

the MS143 series with established properties of low molecular weight PTFE coatings to offer a

thorough technical resource.

Core Chemical Attributes
MS143 PTFE coating is engineered to provide a chemically inert and non-stick surface.[1] Key

attributes include:

Chemical Inertness: The coating is highly resistant to a wide range of chemicals, making it

suitable for applications involving aggressive solvents, acids, and bases.[1][2]

Non-migrating and Non-staining: The formulation is designed to prevent the transfer of

coating components to the substrate or surrounding environment, ensuring product purity.[1]

[3][4]
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Hydrophobicity and Oleophobicity: The low surface energy of the PTFE coating repels both

water and oils, contributing to its non-wetting and self-cleaning properties.[2]

Insolubility: The coating is essentially insoluble in most non-fluorinated solvents.[5]

Quantitative Chemical Properties
The following tables summarize key quantitative chemical properties typical of low molecular

weight PTFE coatings like MS143.

Table 1: Surface Properties
Property Typical Value Conditions

Water Contact Angle 108° - 120° Ambient Temperature

Surface Energy 18 - 22 mJ/m² Ambient Temperature

Coefficient of Friction 0.05 - 0.10 Static

Note: The specific values can be influenced by surface preparation and coating thickness.

Table 2: Chemical Resistance
The chemical resistance of PTFE coatings is generally excellent. The following table provides a

summary of its compatibility with various chemical classes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.calpaclab.com/teflon-ptfe-compatibility/
https://store.astm.org/d3912-10r17.html
https://www.benchchem.com/product/b12406210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Class Resistance Rating

Strong Acids (e.g., Nitric Acid, Sulfuric Acid) Excellent

Strong Bases (e.g., Sodium Hydroxide) Excellent

Alcohols (e.g., Ethanol, Isopropanol) Excellent

Aliphatic and Aromatic Hydrocarbons Excellent

Ketones and Esters Excellent

Halogenated Solvents Good to Excellent

Molten Alkali Metals and Halogenated

Compounds
Poor

Disclaimer: While PTFE offers broad chemical resistance, it is incompatible with molten alkali

metals and certain fluorinating agents which can cause chemical attack.[2]

Table 3: Water Absorption
Property Typical Value Test Method

Water Absorption < 0.01% ASTM D570 (24 hr immersion)

Experimental Protocols
Detailed methodologies for key experiments are crucial for result replication and validation. The

following sections outline standard protocols for evaluating the chemical properties of PTFE

coatings.

Contact Angle Measurement (Sessile Drop Method)
Objective: To determine the hydrophobicity of the MS143 PTFE coating by measuring the

contact angle of a water droplet on the surface.

Apparatus:

Goniometer with a light source and camera
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Microsyringe for dispensing precise droplet volumes

Coated substrate

Procedure:

Ensure the coated substrate is clean and free of contaminants.

Place the substrate on the goniometer stage.

Using the microsyringe, carefully dispense a small droplet (typically 2-5 µL) of deionized

water onto the coated surface.

Allow the droplet to equilibrate for 60 seconds.

Capture a high-resolution image of the droplet profile at the solid-liquid-vapor interface.

Use the goniometer software to measure the angle formed between the tangent of the

droplet and the surface of the substrate.

Repeat the measurement at multiple locations on the surface to ensure statistical validity.

Chemical Resistance Testing (Spot Test - adapted from
ASTM D1308)
Objective: To evaluate the resistance of the MS143 PTFE coating to various chemicals.

Apparatus:

Coated panels

Pipettes or droppers

Watch glasses

A selection of test chemicals (e.g., concentrated acids, bases, solvents)

Cotton swabs
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Procedure:

Place a few drops of the test chemical onto a defined area of the coated panel.

Cover the spot with a watch glass to prevent evaporation.

Allow the chemical to remain in contact with the coating for a specified duration (e.g., 24

hours) at a controlled temperature.

After the exposure period, remove the watch glass and gently blot the area dry with a cotton

swab.

Visually inspect the exposed area for any signs of degradation, such as blistering,

discoloration, swelling, or loss of adhesion.

A solvent rub test can also be performed to assess any softening of the coating.

Visualizations
Logical Relationship of PTFE's Chemical Properties

Low_Molecular_Weight_PTFE

Chemical_Inertnessleads to

Non_Wettingresults in

Low_Frictionprovides

High_Purity_Applications

enables

supports

Click to download full resolution via product page

Caption: Core chemical properties of low molecular weight PTFE.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12406210?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12406210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow for Chemical Resistance Testing
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Caption: Workflow for evaluating chemical resistance.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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